Cas no 342886-89-9 (1,2-Ethanediamine,N1-(2-piperazinylmethyl)-)

1,2-Ethanediamine,N1-(2-piperazinylmethyl)- structure
342886-89-9 structure
Product Name:1,2-Ethanediamine,N1-(2-piperazinylmethyl)-
CAS No:342886-89-9
MF:C7H18N4
MW:158.244620800018
CID:302281
PubChem ID:45099471
Update Time:2025-04-19

1,2-Ethanediamine,N1-(2-piperazinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-(2-piperazinylmethyl)-
    • 1,2-Ethanediamine,N-(2-piperazinylmethyl)- (9CI)
    • N'-(piperazin-2-ylmethyl)ethane-1,2-diamine
    • N-(PIPERAZIN-2-YLMETHYL)ETHANE-1,2-DIAMINE
    • 342886-89-9
    • N~1~-[(Piperazin-2-yl)methyl]ethane-1,2-diamine
    • DTXSID50667905
    • 1,2-Ethanediamine,N-(2-piperazinylmethyl)-(9CI)
    • Inchi: 1S/C7H18N4/c8-1-2-9-5-7-6-10-3-4-11-7/h7,9-11H,1-6,8H2
    • InChI Key: OFALRSMVQSPQCA-UHFFFAOYSA-N
    • SMILES: N1CCNCC1CNCCN

Computed Properties

  • Exact Mass: 158.153
  • Monoisotopic Mass: 158.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.1A^2
  • XLogP3: -2.2
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